Cas no 1805483-71-9 (6-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1805483-71-9
• MF: C₈H₆F₆N₂
• MW: 244.137062549591
• CID: 4884995
• Update Time: 2025-10-16

6-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F6N2/c9-5-4(7(10)11)1-3(2-15)16-6(5)8(12,13)14/h1,7H,2,15H2
• InChI Key： HGTDDYYGJQDRDC-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)N=C(CN)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine

Professional Introduction to 6-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1805483-71-9)

6-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1805483-71-9, represents a unique molecular scaffold that combines multiple functional groups, making it a promising candidate for the development of novel therapeutic agents. The structural features of this pyridine derivative, particularly its amine, difluoromethyl, fluoro, and trifluoromethyl substituents, contribute to its potential biological activity and chemical reactivity.

The difluoromethyl and trifluoromethyl groups are particularly noteworthy in this context, as they are frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The presence of these fluorinated moieties can significantly influence the electronic and steric environment of the molecule, thereby affecting its overall pharmacological profile. In recent years, there has been a surge in research focusing on the development of fluorinated compounds due to their demonstrated efficacy in various therapeutic areas.

The Aminomethyl group at the 6-position of the pyridine ring introduces a reactive site that can be utilized for further functionalization. This functionality allows for the facile introduction of additional pharmacophores or for the attachment of biomolecules, making it a versatile building block for drug discovery efforts. The combination of these features makes 6-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine a compound of considerable interest for both academic research and industrial applications.

In the realm of academic research, this compound has been explored as a potential intermediate in the synthesis of more complex molecules. Its unique structure provides a platform for studying the effects of various substituents on biological activity. For instance, researchers have investigated how the presence of fluorinated groups influences interactions with biological targets such as enzymes and receptors. These studies often involve computational modeling and experimental validation to elucidate the structure-activity relationships (SAR) associated with this class of compounds.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead molecule for drug development. The combination of metabolic stability provided by fluorine atoms and the reactivity offered by the amine group makes it an attractive candidate for further optimization. Several companies have initiated programs to explore derivatives of this compound with enhanced pharmacological properties. These efforts often involve high-throughput screening (HTS) campaigns to identify novel analogs with improved efficacy and reduced toxicity.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound, enabling more researchers to incorporate it into their studies. Techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to construct complex fluorinated pyridines with high efficiency and selectivity. These improvements have not only accelerated the discovery process but also allowed for more intricate molecular designs.

The biological activity of 6-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine has been examined across various therapeutic areas. Preliminary studies suggest that it may exhibit properties relevant to oncology, inflammation, and central nervous system (CNS) disorders. The ability to modulate biological pathways through precise structural modifications makes this compound a valuable tool for understanding disease mechanisms and developing targeted therapies.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-(trifluoromethyl strong>)pyridine (CAS No. 1805483-71-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry and biological evaluation, position it as a promising candidate for future therapeutic applications. As research in this area continues to evolve, it is likely that new insights into its pharmacological properties will emerge, further solidifying its importance in medicinal chemistry.